Cas no 1396845-60-5 (N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide)

• Product Name: N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide
• CAS No: 1396845-60-5
• MF: C₁₇H₁₉ClN₂OS
• MW: 334.863561868668
• CID: 5364200
• Update Time: 2025-05-21

N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-(4-thiophen-2-ylpiperidin-1-yl)acetamide
• N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide

• Inchi： 1S/C17H19ClN2OS/c18-14-3-1-4-15(11-14)19-17(21)12-20-8-6-13(7-9-20)16-5-2-10-22-16/h1-5,10-11,13H,6-9,12H2,(H,19,21)
• InChI Key： XABKATXAEHCKSV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CN1CCC(C2SC=CC=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide (CAS 1396845-60-5): Structure, Applications, and Research Insights

N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide (CAS 1396845-60-5) is a synthetic organic compound featuring a unique molecular architecture combining a thiophene-substituted piperidine core with a chlorophenyl acetamide moiety. This structural hybrid has garnered attention in pharmaceutical and materials science research due to its potential as a versatile scaffold for drug discovery and functional material design. The presence of both heterocyclic (thiophene and piperidine) and aromatic (chlorophenyl) components contributes to its diverse physicochemical properties, making it a subject of ongoing investigations in medicinal chemistry.

Recent studies highlight the compound's relevance in addressing contemporary research challenges, particularly in the development of small-molecule modulators for protein-protein interactions (PPIs). Researchers are exploring its piperidine-thiophene framework as a privileged structure in designing CNS-targeting agents, given the prevalence of similar motifs in approved neuroactive drugs. The 3-chlorophenyl acetamide segment further enhances its potential as a pharmacophore for selective receptor binding, with computational modeling suggesting favorable interactions with various biological targets.

From a synthetic chemistry perspective, CAS 1396845-60-5 exemplifies modern strategies in fragment-based drug design. Its preparation typically involves multi-step organic transformations, including N-alkylation of the piperidine nitrogen and subsequent amide coupling with 3-chlorobenzoic acid derivatives. Advanced purification techniques such as preparative HPLC are often employed to achieve the high purity required for biological evaluation, reflecting current industry standards for lead compound optimization.

The compound's structure-activity relationship (SAR) profile has become a focal point in recent publications, with particular interest in how the thiophene-piperidine vector influences molecular conformation and target engagement. Computational chemistry studies utilizing molecular docking and pharmacophore mapping suggest that the N-(3-chlorophenyl)acetamide moiety may serve as a key recognition element for various enzyme binding sites. These insights align with growing industry demand for rational drug design approaches that combine empirical data with in silico prediction tools.

In materials science applications, researchers are investigating the thiophene-containing derivative for its potential in organic electronic materials. The conjugated thiophene system, when integrated with the piperidine spacer, creates interesting electronic properties that may be tunable for specific applications in optoelectronic devices. This dual applicability in both life sciences and materials research positions CAS 1396845-60-5 as a compelling case study in interdisciplinary chemical innovation.

Analytical characterization of N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide typically involves comprehensive spectroscopic techniques including NMR (1H, 13C), LC-MS, and FT-IR analysis. The compound's stability profile under various conditions has become a subject of particular interest, with recent publications emphasizing the importance of forced degradation studies in early-stage drug development. These analytical approaches reflect current best practices in pharmaceutical characterization and quality control.

Emerging trends in green chemistry have also influenced research directions for this compound class. Recent synthetic methodologies focus on optimizing atom economy in the construction of the thiophene-piperidine core while minimizing hazardous byproducts. Such developments respond to growing industry emphasis on sustainable synthetic routes without compromising molecular complexity or biological relevance.

The patent landscape surrounding piperidine-thiophene hybrids like CAS 1396845-60-5 shows increasing activity, particularly in therapeutic areas addressing age-related diseases and metabolic disorders. This aligns with broader market trends toward specialized small-molecule therapeutics for complex chronic conditions. The compound's modular structure facilitates systematic structure-activity optimization, making it a valuable template in academic and industrial research programs.

From a regulatory perspective, researchers working with N-(3-chlorophenyl)-2-[4-(thiophen-2-yl)piperidin-1-yl]acetamide must consider current guidelines for compound handling and intellectual property protection. The growing importance of data integrity in chemical research underscores the need for rigorous documentation of synthetic procedures and analytical results, particularly when developing derivatives for potential commercialization.

Future research directions for this compound class may explore its potential in targeted drug delivery systems or as a building block for bioconjugates. The continued evolution of high-throughput screening technologies and artificial intelligence-assisted molecular design will likely uncover new applications for this structurally intriguing molecule. As the field advances, CAS 1396845-60-5 serves as an excellent example of how classical organic chemistry principles intersect with modern drug discovery paradigms.